Cas no 1448073-38-8 (2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one
• CAS No: 1448073-38-8
• MF: C₂₀H₂₂N₄O₄S
• MW: 414.478083133698
• CID: 6121828
• PubChem ID: 71809035
• Update Time: 2025-08-02

2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one
• AKOS024564133
• F6441-6710
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone
• 2-(benzotriazol-1-yl)-1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]ethanone
• 1448073-38-8
• 2-(1H-1,2,3-benzotriazol-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C20H22N4O4S/c1-28-15-6-8-16(9-7-15)29(26,27)17-10-12-23(13-11-17)20(25)14-24-19-5-3-2-4-18(19)21-22-24/h2-9,17H,10-14H2,1H3
• InChI Key： CFBJHENCLJCRKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(CN2C3C=CC=CC=3N=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 414.13617637g/mol
• Monoisotopic Mass: 414.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one

Comprehensive Overview of 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one (CAS No. 1448073-38-8)

2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one (CAS No. 1448073-38-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name benzotriazole derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a benzotriazole moiety and a methoxybenzenesulfonyl group, makes it a versatile building block in medicinal chemistry.

The growing interest in benzotriazole-based compounds stems from their wide-ranging applications in drug discovery and material science. Researchers are particularly intrigued by the compound's potential as a protease inhibitor or kinase modulator, which aligns with current trends in targeted therapy development. With the rise of personalized medicine, compounds like CAS No. 1448073-38-8 are being explored for their ability to interact with specific biological pathways, offering promising avenues for treating complex diseases.

From a synthetic chemistry perspective, 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one exemplifies the convergence of heterocyclic chemistry and sulfonamide chemistry. The presence of the piperidine ring enhances its bioavailability, while the methoxybenzenesulfonyl group contributes to its metabolic stability. These features make it a valuable scaffold for designing new chemical entities (NCEs) with improved pharmacokinetic properties.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1448073-38-8 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to support their drug discovery pipelines. Quality control parameters such as HPLC purity, residual solvent content, and structural characterization are critical considerations for end-users.

The compound's structure-activity relationship (SAR) has become a focal point for researchers investigating small molecule therapeutics. Computational chemistry tools, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with biological targets. This approach aligns with the industry's shift toward computer-aided drug design (CADD), which accelerates the identification of promising lead compounds.

Environmental and regulatory aspects of 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one are also gaining attention. As sustainability becomes a priority in chemical manufacturing, researchers are exploring green chemistry approaches for its synthesis. This includes optimizing reaction conditions to minimize waste and energy consumption while maintaining high yields and purity.

Looking ahead, CAS No. 1448073-38-8 is poised to play a significant role in advancing precision medicine initiatives. Its potential applications in biomarker discovery and theranostics are particularly exciting, as these fields require sophisticated chemical tools to develop targeted diagnostic and therapeutic solutions. The compound's modular structure allows for strategic modifications, enabling researchers to fine-tune its properties for specific applications.

For scientists working with this compound, proper storage conditions and handling protocols are essential to maintain its stability and performance. Recommended practices include protection from light and moisture, as well as storage at controlled temperatures. These considerations are particularly important for maintaining batch-to-batch consistency in research applications.

The analytical characterization of 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylethan-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's molecular structure and purity, which are vital for ensuring reproducible results in downstream applications.

As the pharmaceutical industry continues to evolve, compounds like CAS No. 1448073-38-8 will remain at the forefront of innovation. Their ability to serve as versatile building blocks for next-generation therapeutics positions them as valuable assets in the quest to address unmet medical needs. Ongoing research will likely uncover new applications and synthetic routes for this important chemical entity.